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Compound of Interest

Compound Name: Bromotrifluoromethane

Cat. No.: B1217167

For Researchers, Scientists, and Drug Development Professionals

Introduction

Bromotrifluoromethane, also known by trade names such as Halon 1301, is a colorless,
odorless, non-combustible gas shipped as a liquefied compressed gas.[1][2] Due to its effective
fire-suppressant properties, it has been historically used in fire extinguishing systems.[3]
However, it is also recognized as an ozone-depleting substance.[2][4] These notes provide
detailed procedures for the safe handling and storage of Bromotrifluoromethane cylinders in
a laboratory and research setting.

Physical and Chemical Properties

A summary of the key physical and chemical properties of Bromotrifluoromethane is provided
in the table below. This data is essential for understanding its behavior under various laboratory
conditions.
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Property

Value

Molecular Formula

CBrF3[2][5]

Molar Mass 148.91 g/mol [2]
Appearance Colorless, odorless gas[1][2]
Boiling Point -57.75 °C (-72°F)[2][6]
Melting Point -167.78 °C (-267°F)[2][6]

Vapor Pressure

1434 kPa at 20 °C[2]

Vapor Density (air=1)

5.14[6]

Solubility in Water

0.03 g/L at 20 °C[2][6]

Critical Temperature

66.9 °C (152.4°F)[2]

Critical Pressure

3.956 MPa[2]

Ozone Depletion Potential (ODP)

10 (CCI3F = 1)[2]

Handling and Storage Protocols

Proper handling and storage of Bromotrifluoromethane cylinders are critical to ensure the

safety of laboratory personnel and the integrity of the research environment.

Personal Protective Equipment (PPE)

A risk assessment should be conducted before handling Bromotrifluoromethane cylinders to

determine the appropriate level of PPE. The following table summarizes the recommended

PPE.
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Protection Type Recommended Equipment

) Safety glasses with side-shields or chemical
Eye/Face Protection
splash goggles.[7][8]

_ . Insulated gloves when handling cylinders to
Skin Protection ) )
protect against frostbite.[9]

Not normally required in well-ventilated areas. In
) ) case of a leak or in a confined space, a self-
Respiratory Protection ] ) ]
contained breathing apparatus (SCBA) is

necessary.[7][8][10]

Body Protection Standard laboratory coat.

Cylinder Handling Workflow

The following diagram outlines the standard operating procedure for handling
Bromotrifluoromethane cylinders in a laboratory setting.
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Caption: Workflow for receiving, transporting, storing, and using Bromotrifluoromethane
cylinders.

Storage Conditions

Cylinders of Bromotrifluoromethane must be stored in a location that meets the following
criteria:

Ventilation: A well-ventilated, dry area.[7][10][11]

Temperature: Keep container below 50°C (125°F).[7][10][11] Store away from direct sunlight
and sources of heat.[7][11]

Security: Cylinders should be stored upright and firmly secured to prevent falling or being
knocked over.[7][11] The valve protection cap should be in place.[7]

Segregation: Store away from incompatible materials.[7]

Emergency Procedures

In the event of a leak or exposure, the following procedures should be followed.

Leak Response Workflow

The following diagram illustrates the steps to take in the event of a Bromotrifluoromethane
cylinder leak.
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Leak Response Workflow
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i
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i

Attempt to stop the release if safe to do so

A/OSSIble
Move leaking cylinder to a safe, well-ventilated area If not possible

Notify laboratory supervisor and safety officer
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Caption: Steps to follow in the event of a Bromotrifluoromethane cylinder leak.

First Aid Measures

The following table summarizes the appropriate first-aid responses to Bromotrifluoromethane
exposure.

© 2025 BenchChem. All rights reserved. 6/9 Tech Support


https://www.benchchem.com/product/b1217167?utm_src=pdf-body-img
https://www.benchchem.com/product/b1217167?utm_src=pdf-body
https://www.benchchem.com/product/b1217167?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1217167?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Methodological & Application

Check Availability & Pricing

Exposure Route First Aid Procedure

Remove the victim to an uncontaminated area.
) Keep the victim warm and rested. If breathing
Inhalation e I
has stopped, apply artificial respiration. Seek

immediate medical attention.[10]

Contact with the liquid can cause frostbite.[1]
] For frostbite, thaw affected areas with lukewarm
Skin Contact
water. Do not rub the affected area. Seek

medical attention.[9]

Immediately flush eyes thoroughly with water for
Eye Contact at least 15 minutes.[10] If frostbite occurs, seek

immediate medical attention.[6]

) Ingestion is not considered a potential route of
Ingestion
exposure.[10]

Important Note: In case of overexposure, the use of adrenaline (epinephrine) is contraindicated
due to the risk of cardiac arrhythmia.[4]

Exposure Limits

Adherence to established exposure limits is crucial for personnel safety.

Organization TWA (8-hour) STEL (15-minute)
ACGIH 1000 ppm[7][9] -
NIOSH 1000 ppm (6100 mg/m3)[7][9] -
OSHA 1000 ppm (6100 mg/m3)[7] -

Disposal Considerations

Empty cylinders should be returned to the supplier. Do not attempt to dispose of cylinders
yourself. Ensure the valve is closed and the valve protection cap is in place before returning.[7]
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Bromotrifluoromethane is an ozone-depleting substance and should not be released into the
atmosphere.[4][9]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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